Cas no 1530820-27-9 (2,5-dimethyl-1H-pyrrole-3-sulfonamide)
2,5-dimethyl-1H-pyrrole-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dimethyl-1H-pyrrole-3-sulfonamide
- 1530820-27-9
- EN300-1988266
-
- Inchi: 1S/C6H10N2O2S/c1-4-3-6(5(2)8-4)11(7,9)10/h3,8H,1-2H3,(H2,7,9,10)
- InChI Key: RFZVZPZWKFAQLC-UHFFFAOYSA-N
- SMILES: S(C1C=C(C)NC=1C)(N)(=O)=O
Computed Properties
- Exact Mass: 174.04629874g/mol
- Monoisotopic Mass: 174.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 84.3Ų
2,5-dimethyl-1H-pyrrole-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1988266-0.05g |
2,5-dimethyl-1H-pyrrole-3-sulfonamide |
1530820-27-9 | 0.05g |
$1247.0 | 2023-09-16 | ||
| Enamine | EN300-1988266-0.1g |
2,5-dimethyl-1H-pyrrole-3-sulfonamide |
1530820-27-9 | 0.1g |
$1307.0 | 2023-09-16 | ||
| Enamine | EN300-1988266-0.25g |
2,5-dimethyl-1H-pyrrole-3-sulfonamide |
1530820-27-9 | 0.25g |
$1366.0 | 2023-09-16 | ||
| Enamine | EN300-1988266-0.5g |
2,5-dimethyl-1H-pyrrole-3-sulfonamide |
1530820-27-9 | 0.5g |
$1426.0 | 2023-09-16 | ||
| Enamine | EN300-1988266-1.0g |
2,5-dimethyl-1H-pyrrole-3-sulfonamide |
1530820-27-9 | 1g |
$1485.0 | 2023-05-31 | ||
| Enamine | EN300-1988266-2.5g |
2,5-dimethyl-1H-pyrrole-3-sulfonamide |
1530820-27-9 | 2.5g |
$2912.0 | 2023-09-16 | ||
| Enamine | EN300-1988266-5.0g |
2,5-dimethyl-1H-pyrrole-3-sulfonamide |
1530820-27-9 | 5g |
$4309.0 | 2023-05-31 | ||
| Enamine | EN300-1988266-10.0g |
2,5-dimethyl-1H-pyrrole-3-sulfonamide |
1530820-27-9 | 10g |
$6390.0 | 2023-05-31 | ||
| Enamine | EN300-1988266-1g |
2,5-dimethyl-1H-pyrrole-3-sulfonamide |
1530820-27-9 | 1g |
$1485.0 | 2023-09-16 | ||
| Enamine | EN300-1988266-5g |
2,5-dimethyl-1H-pyrrole-3-sulfonamide |
1530820-27-9 | 5g |
$4309.0 | 2023-09-16 |
2,5-dimethyl-1H-pyrrole-3-sulfonamide Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2,5-dimethyl-1H-pyrrole-3-sulfonamide
Introduction to 2,5-dimethyl-1H-pyrrole-3-sulfonamide (CAS No. 1530820-27-9) and Its Emerging Applications in Chemical Biology
2,5-dimethyl-1H-pyrrole-3-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1530820-27-9, is a heterocyclic sulfonamide derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrrole sulfonamide class, which is known for its versatility in medicinal chemistry and drug discovery. The presence of both methyl groups at the 2- and 5-positions of the pyrrole ring, combined with the sulfonamide functional group at the 3-position, imparts distinct electronic and steric characteristics that make it a valuable scaffold for developing novel therapeutic agents.
The sulfonamide moiety is a well-documented pharmacophore in drug design, often contributing to the binding affinity and specificity of small-molecule inhibitors towards biological targets. In particular, pyrrole sulfonamides have been explored for their potential in modulating enzyme activity, particularly kinases and proteases, which are critical targets in oncology and inflammatory diseases. The structural flexibility of 2,5-dimethyl-1H-pyrrole-3-sulfonamide allows for further derivatization, enabling chemists to fine-tune its properties for specific applications.
Recent studies have highlighted the compound's potential as an inhibitor of various kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). JAKs have been implicated in several inflammatory and autoimmune disorders, making them attractive targets for therapeutic intervention. The pyrrole sulfonamide core of 2,5-dimethyl-1H-pyrrole-3-sulfonamide has been shown to interact with key residues in the ATP-binding pockets of these kinases, potentially leading to the development of novel anti-inflammatory agents. Additionally, its ability to modulate protein-protein interactions has been explored in the context of cancer therapy.
The synthesis of 2,5-dimethyl-1H-pyrrole-3-sulfonamide involves multi-step organic transformations, including cyclization reactions to form the pyrrole ring and subsequent functionalization to introduce the sulfonamide group. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical studies and drug development.
In terms of biological activity, preliminary in vitro assays have demonstrated that 2,5-dimethyl-1H-pyrrole-3-sulfonamide exhibits inhibitory effects on certain kinases at micromolar concentrations. This makes it a promising candidate for further investigation as a lead compound in drug discovery programs. Moreover, its structural features suggest potential applications beyond kinase inhibition, such as modulation of ion channels or receptors involved in neurological disorders.
The compound's solubility profile and pharmacokinetic properties are also important considerations in drug development. 2,5-dimethyl-1H-pyrrole-3-sulfonamide has been found to be reasonably soluble in common organic solvents used in biochemical assays, facilitating its use in high-throughput screening (HTS) platforms. However, further optimization may be required to improve its bioavailability and metabolic stability in vivo.
One of the most exciting aspects of 2,5-dimethyl-1H-pyrrole-3-sulfonamide is its potential as a tool compound for studying fundamental biological processes. Researchers are leveraging this molecule to understand the mechanisms underlying kinase-mediated signaling pathways and to identify new therapeutic targets. For instance, crystallographic studies have revealed how this sulfonamide interacts with specific kinase domains, providing insights into structure-based drug design.
The role of computational chemistry in optimizing 2,5-dimethyl-1H-pyrrole-3-sulfonamide cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and optimize lead structures before experimental synthesis. These computational approaches not only save time but also allow for rapid screening of thousands of derivatives virtualy.
Future directions for research on 2,5-dimethyl-1H-pyrrole-3-sulfonamide include exploring its efficacy in animal models and evaluating its safety profile. Preclinical studies are essential for determining whether this compound can translate into clinical benefits for patients suffering from chronic diseases or cancer. Additionally, researchers are investigating ways to enhance its selectivity by modifying its chemical structure while retaining or improving biological activity.
The broader implications of this research extend beyond individual compounds like 2,5-dimethyl-1H-pyrrole-3-sulfonamide. The development of novel sulfonamides represents a significant advancement in medicinal chemistry and could pave the way for new treatments across multiple therapeutic areas. As our understanding of biological pathways continues to grow, so does the demand for innovative small-molecule tools like this one.
1530820-27-9 (2,5-dimethyl-1H-pyrrole-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)